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Compound of Interest

Compound Name: G907

Cat. No.: B1654381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the shelf life and optimal storage

conditions for the G907 epoxy series. Due to the limited availability of specific stability and

degradation data for the G907 product line, this document combines the available information

on G907 variants with established scientific principles and experimental methodologies for

determining the shelf life and understanding the degradation pathways of epoxy resins. This

guide is intended to provide a robust framework for handling and storing G907 epoxy to ensure

its performance and reliability in research and development applications.

Quantitative Data on G907 Epoxy Variants
The G907 series encompasses a range of epoxy adhesives with varying properties. The

following tables summarize the available technical data for several G907 formulations.

Table 1: Physical and Mechanical Properties of G907 Epoxy Variants
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Property G907-21 G907-24 G907-25 G907-31 G907-52

Color Milky White Transparent Transparent Clear Black

Mixed

Viscosity

(cps)

100,000 12,000 200 5,500 4,000

Specific

Gravity
1.26 1.20 1.20 1.13 1.58

Hardness

(Shore D)
90 88 80 88 85

Shear

Strength (psi)

3000 (alum to

alum)
- 4000 2500

3000 (Alum

to Alum)

Operating

Temperature

(°C)

-55 to 135 -55 to 130 -65 to 110 -65 to 130 -60 to 145

Table 2: Curing and Handling Properties of G907 Epoxy Variants

Property G907-21 G907-24 G907-25 G907-31 G907-52

Mix Ratio

(Resin:Harde

ner by

Weight)

100:22 100:25 100:30 100:25 100:14

Pot Life

(minutes)
30 20 120 30 30

Cure

Schedule

(25°C)

24 hours 24 hours 24 hours 24 hours 24 hours

Cure

Schedule

(65°C)

4 hours 4 hours 1-2 hours 1-4 hours 4 hours

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shelf Life and Storage Conditions
While specific shelf-life data for the G907 series is not readily available in public literature, a

Material Safety Data Sheet for a generic "EPOXY 907 TWO PART ADHESIVE, PART A"

suggests a one-year shelf life and advises rotating stock. General guidance for epoxy resins

suggests that with proper storage, their shelf life can range from 6 to 12 months, and often

much longer.[1] For two-part epoxy systems, the resin and hardener components should be

stored in their original, tightly sealed containers in a cool, dry place.[1][2]

Recommended Storage Conditions:

Temperature: Store at room temperature, generally between 18°C and 25°C (65°F and

77°F).[3] Avoid extreme heat and freezing temperatures. Repeated freeze-thaw cycles can

cause crystallization of the resin.[2]

Humidity: Store in a dry environment with low humidity.[1]

Containers: Keep containers tightly sealed to prevent moisture absorption and

contamination.[3]

Light: Protect from direct sunlight.

Changes in the physical properties of the resin or hardener, such as color darkening (especially

of the hardener), crystallization, or a significant increase in viscosity, can indicate that the

epoxy has exceeded its effective shelf life. However, some of these changes, like color

darkening of the hardener, may not always affect the final cured properties.[2] A small test

batch should be mixed and cured to verify performance if there are any doubts about the

material's viability.[2]

Experimental Protocols for Shelf Life Determination
To rigorously determine the shelf life of an epoxy resin like G907, a series of accelerated aging

and characterization experiments would be necessary. The following are detailed

methodologies for key experiments that could be employed.

Accelerated Aging Protocol
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Objective: To simulate the effects of long-term storage at ambient conditions in a shorter

timeframe by exposing the epoxy to elevated temperatures.

Methodology:

Sample Preparation: Store aliquots of the G907 resin and hardener in their original, sealed

containers.

Aging Conditions: Place the containers in controlled temperature ovens at several elevated

temperatures (e.g., 40°C, 50°C, and 60°C). The temperatures should be chosen to

accelerate degradation without altering the primary degradation mechanism.

Time Points: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove a set of resin and

hardener samples from each temperature condition.

Equilibration: Allow the samples to cool to room temperature for at least 24 hours before

testing.

Analysis: Characterize the aged samples using the methods described below (viscosity,

bond strength, and spectroscopic analysis).

Viscosity Measurement
Objective: To quantify changes in the flow characteristics of the uncured resin and hardener as

a function of aging. An increase in viscosity is a common indicator of resin advancement or

degradation.

Methodology:

Instrumentation: Use a rotational viscometer or rheometer.

Sample Preparation: Place a defined volume of the aged resin or hardener onto the

instrument's measurement plate.

Test Parameters: Conduct the measurement at a constant temperature (e.g., 25°C). The

shear rate or rotational speed should be selected based on the initial viscosity of the material

and kept consistent across all measurements.
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Data Collection: Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Bond Strength Testing
Objective: To assess the performance of the cured epoxy after aging of the individual

components. A decrease in bond strength is a critical indicator of degradation.

Methodology:

Substrate Preparation: Prepare standard test substrates, such as aluminum or steel

coupons, by cleaning and abrading the surface to ensure consistent bonding.

Adhesive Mixing and Application: Mix the aged resin and hardener according to the specified

weight ratio. Apply a uniform layer of the mixed epoxy to the bonding area of the substrates

to create lap shear specimens.

Curing: Cure the bonded specimens according to the recommended cure schedule (e.g., 24

hours at 25°C).

Testing: Use a universal testing machine to pull the lap shear specimens to failure.

Data Analysis: Record the shear strength in megapascals (MPa) or pounds per square inch

(psi).

Spectroscopic Analysis (FTIR)
Objective: To identify chemical changes in the epoxy resin and hardener as a result of aging.

Fourier Transform Infrared (FTIR) spectroscopy can detect changes in functional groups,

indicating degradation or polymerization.

Methodology:

Instrumentation: Use an FTIR spectrometer with an Attenuated Total Reflectance (ATR)

accessory.

Sample Preparation: Place a small amount of the aged liquid resin or hardener directly on

the ATR crystal.
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Data Acquisition: Collect the infrared spectrum over a range of approximately 4000 to 400

cm⁻¹.

Data Analysis: Analyze the spectra for changes in the intensity or position of key peaks, such

as the epoxide ring (~915 cm⁻¹), hydroxyl groups (~3400 cm⁻¹), and carbonyl groups (~1720

cm⁻¹), which can indicate hydrolysis, oxidation, or other degradation reactions.

Visualization of Epoxy Chemistry and Workflow
Epoxy Curing Reaction
The curing of a typical bisphenol A-based epoxy resin with an amine hardener involves the

opening of the epoxide ring by the amine. This process forms a highly cross-linked, three-

dimensional network, which gives the cured epoxy its robust mechanical and thermal

properties.
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Epoxy Curing Mechanism

Process

Product

Epoxy Resin
(with epoxide groups)

Mixing

Amine Hardener
(with amine groups)

Curing
(Ring-opening reaction)

Cross-linked Polymer Network
(Cured Epoxy)
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Shelf-Life Determination Workflow

Characterization Tests

Start:
Unaged G907 Epoxy
(Resin & Hardener)

Accelerated Aging
(Elevated Temperatures)

Periodic Sampling

Viscosity Measurement Bond Strength Testing FTIR Spectroscopy

Data Analysis and
Shelf-Life Prediction

End:
Determined Shelf Life
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Representative Epoxy Degradation Pathway

Stressors

Degradation Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [G907 Epoxy: A Technical Guide to Shelf Life and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654381#shelf-life-and-storage-conditions-for-g907-
epoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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